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Compound of Interest

Compound Name: Oditrasertib

Cat. No.: B10856149

Oditrasertib, an investigational inhibitor of the RIPK1 protein, requires meticulous handling
and disposal procedures due to its potential environmental toxicity.[1][2] As a compound
designated for research use only, it is imperative that laboratory professionals adhere to strict
safety protocols to mitigate risks to personnel and the environment.[3] This guide provides
essential, step-by-step instructions for the proper disposal of Oditrasertib, ensuring
compliance with safety and environmental regulations.

Hazard Identification and Safety Data

The safe disposal of any chemical begins with a thorough understanding of its hazards.
Oditrasertib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to the precautionary statements outlined in the Safety Data Sheet (SDS)
is critical.
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Hazard Class GHS Code Description Source
Acute Toxicity, Oral H302 Harmful if swallowed. [1]
) o Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 i [1]
ife.

Very toxic to aquatic

Chronic Aquatic ] ] )
o H410 life with long lasting [1]
Toxicity
effects.
Precautionary o
GHS Code Description Source
Statement

) Wash skin thoroughly
Prevention P264 , (1]
after handling.

Do not eat, drink or
Prevention P270 smoke when using [1]

this product.

) Avoid release to the
Prevention pP273 ] [1]
environment.

Response P391 Collect spillage. [1]

Dispose of contents/
) container to an
Disposal P501 [1]
approved waste

disposal plant.

Standard Operating Protocol for Oditrasertib
Disposal

This protocol outlines the necessary steps for the safe handling and disposal of Oditrasertib
waste in a research environment. Given its classification as an environmental hazard, standard
disposal methods such as drain disposal or mixing with regular trash are inappropriate and
strictly prohibited.[1][4]

1. Personal Protective Equipment (PPE) and Handling:
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1.1. Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and
safety glasses, when handling Oditrasertib in solid or solution form.[1]

1.2. Conduct all handling and weighing operations within a certified chemical fume hood or a
ventilated balance enclosure to avoid inhalation of dust or aerosols.[1]

1.3. In case of a spill, immediately collect the spillage using an absorbent material for liquids
or by carefully sweeping the solid material.[1] Place the collected material into a designated
hazardous waste container.

. Waste Segregation and Containerization:

2.1. All materials contaminated with Oditrasertib, including unused or expired compound,
contaminated vials, pipette tips, gloves, and absorbent paper, must be treated as hazardous
waste.

2.2. Segregate Oditrasertib waste from other laboratory waste streams. Do not mix with
incompatible materials such as strong acids, alkalis, or strong oxidizing/reducing agents.[1]

2.3. Place all solid and liquid waste into separate, dedicated, and clearly labeled hazardous
waste containers. The containers must be sealable, non-reactive, and in good condition.

2.4. Label the waste container clearly with "Hazardous Waste," "Oditrasertib," and the
relevant hazard symbols (e.g., "Harmful,” "Dangerous for the Environment").

. Institutional Disposal Procedures:

3.1. The primary procedure for disposing of investigational or research compounds is to
contact your institution's Environmental Health and Safety (EHS) department.[5]

3.2. Follow your institution's specific procedures for requesting a hazardous waste pickup.
Provide the EHS department with a complete inventory of the waste.

3.3. Do not attempt to dispose of the waste independently. Oditrasertib must be disposed of
via an approved and certified waste disposal vendor, typically through incineration, as
mandated for many investigational drugs.[1][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10856149?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC73136.html
https://dcchemicals.com/msds/MSDS_DC73136.html
https://dcchemicals.com/msds/MSDS_DC73136.html
https://www.benchchem.com/product/b10856149?utm_src=pdf-body
https://www.benchchem.com/product/b10856149?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC73136.html
https://www.benchchem.com/product/b10856149?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b10856149?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC73136.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

4. Record Keeping:

e 4.1. Maintain accurate records of the amount of Oditrasertib waste generated and the date
of its transfer to the EHS department for disposal. These records are essential for regulatory

compliance and laboratory safety audits.

Oditrasertib Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Oditrasertib waste.
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Start: Oditrasertib Waste Generated

l

1. Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

2. Assess Waste Type

Solid

Liquid
Solid Waste
(Contaminated consumables, neat compound)

Liquid Waste
(Solutions in solvents)

3a. Place in dedicated, sealed, 3b. Place in dedicated, sealed,
and labeled hazardous waste container. and labeled hazardous waste container.

Collect Spillage
(Absorb and containerize)

4. Contact Institutional EHS Office
for Hazardous Waste Pickup

5. Disposal by Approved Vendor
(Incineration)

[End: Disposal Completej
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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